Cas no 871323-12-5 (1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 871323-12-5
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5556414
• Update Time: 2025-06-11

1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)triazole-4-carboxamide
• 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18N4O2/c1-12-7-6-8-14(11-12)19-18(23)17-13(2)22(21-20-17)15-9-4-5-10-16(15)24-3/h4-11H,1-3H3,(H,19,23)
• InChI Key： YVELXYUSTBYYNM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(C)=C(C(NC2=CC=CC(C)=C2)=O)N=N1

Additional information on 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-12-5) and Its Emerging Applications in Chemical Biology

The compound 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 871323-12-5, represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This triterpenoid derivative exhibits a unique structural framework composed of a triazole ring embedded within a phenyl-based scaffold, which has been engineered to enhance its biological activity and selectivity. The presence of multiple aromatic rings and functional groups, including methoxy and methyl substituents, contributes to its complex pharmacophoric properties, making it a promising candidate for further investigation.

In recent years, the exploration of such polyheterocyclic compounds has been driven by their potential to interact with biological targets in novel ways. The triazole moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of triazole have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The specific arrangement of the 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl) substituents in 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is thought to optimize its binding affinity to certain protein targets, thereby enhancing its therapeutic efficacy.

Recent advancements in computational chemistry have enabled the rational design of such molecules by predicting their binding modes and interactions with biological macromolecules. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various enzymes implicated in inflammatory and infectious diseases. The methoxy and methyl groups are particularly important for fine-tuning the compound's solubility and metabolic stability, which are critical factors for drug development. Furthermore, the carboxamide functional group at the 4-position of the triazole ring provides a site for further derivatization, allowing chemists to explore analogs with enhanced pharmacological properties.

The synthesis of 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve cyclization reactions followed by functional group transformations. However, modern methodologies have introduced more efficient strategies, such as transition-metal-catalyzed cross-coupling reactions, which can streamline the process and reduce unwanted byproducts. These advances have made it feasible to produce larger quantities of the compound for both preclinical studies and industrial applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been particularly interested in its ability to modulate pathways associated with neurological disorders. Preliminary in vitro studies have indicated that it may interact with receptors involved in neurotransmitter signaling, suggesting possible applications in treating conditions such as depression and anxiety. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design approaches.

The chemical stability of 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is another critical consideration for its practical application. The compound's susceptibility to degradation under various environmental conditions can significantly impact its shelf life and bioavailability. To address this challenge, researchers have explored encapsulation techniques and formulation strategies that can protect the molecule from oxidative stress and hydrolysis. These efforts are essential for ensuring that the compound remains effective throughout its intended use.

As interest in polyheterocyclic compounds continues to grow, so does the need for robust analytical methods to study their properties. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for characterizing 1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide and its derivatives. These tools provide valuable insights into its molecular structure, purity profile, and interaction dynamics with biological targets.

The regulatory landscape for such compounds is also evolving rapidly. As new synthetic methods emerge and applications expand into therapeutic areas like oncology and immunology, regulatory agencies are developing frameworks to ensure safety and efficacy. Companies developing these molecules must navigate complex approval processes while adhering to Good Manufacturing Practices (GMP) standards to ensure consistency across batches.

In conclusion,1-(2-methoxyphenyl)-5-methyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-12-5) represents a promising area of research with significant potential for advancing therapeutic interventions across multiple disease states. Its unique structural features make it an ideal candidate for further exploration through both experimental synthesis and computational modeling.